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Compound of Interest

Compound Name: 7-Ethyl-2-propyl-1-benzothiophene

Cat. No.: B105782 Get Quote

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the determination of the molar mass of 7-Ethyl-2-propyl-1-
benzothiophene. It outlines the theoretical calculation based on the compound's chemical

formula and presents a standardized experimental workflow for verification using mass

spectrometry. The accurate determination of molar mass is a critical first step in the

physicochemical characterization of novel chemical entities, impacting everything from reaction

stoichiometry to formulation development.

Chemical Structure and Formula
7-Ethyl-2-propyl-1-benzothiophene is a substituted benzothiophene derivative. The core

structure consists of a benzene ring fused to a thiophene ring. An ethyl group (-C₂H₅) is

attached at position 7, and a propyl group (-C₃H₇) is attached at position 2.

Base Structure (Benzothiophene): C₈H₆S

Substitution: Two hydrogen atoms are replaced by the ethyl and propyl groups.

Final Molecular Formula: C₁₃H₁₆S

Theoretical Molar Mass Calculation
The molar mass is calculated by summing the atomic masses of all constituent atoms in the

molecular formula. The standard atomic weights of carbon, hydrogen, and sulfur are used for
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this calculation.[1]

Element Symbol Quantity
Atomic Mass (
g/mol )

Total Mass (
g/mol )

Carbon C 13 12.011[2][3] 156.143

Hydrogen H 16 1.008[4][5] 16.128

Sulfur S 1 32.065[6][7] 32.065

Total 204.336

The theoretically calculated molar mass of 7-Ethyl-2-propyl-1-benzothiophene is 204.34

g/mol .

Experimental Verification Workflow
While theoretical calculation provides a precise value, experimental verification is essential to

confirm the identity and purity of a synthesized compound. Mass spectrometry is the primary

technique for this purpose. The general workflow is outlined below.
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Diagram 1: Experimental workflow for molar mass determination via mass spectrometry.
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Experimental Protocol: Mass Spectrometry
This section details a representative protocol for determining the experimental molar mass of 7-
Ethyl-2-propyl-1-benzothiophene using Electrospray Ionization Time-of-Flight (ESI-TOF)

Mass Spectrometry.

4.1. Objective: To experimentally verify the molar mass of the title compound.

4.2. Materials and Equipment:

7-Ethyl-2-propyl-1-benzothiophene sample

HPLC-grade methanol

0.1% Formic acid in water (mobile phase additive)

Agilent 6230 TOF LC/MS system (or equivalent)

Microsyringe for direct infusion

Analytical balance

4.3. Procedure:

Sample Preparation:

1. Accurately weigh approximately 1 mg of the compound.

2. Dissolve the sample in 1 mL of methanol to create a 1 mg/mL stock solution.

3. Prepare a working solution by diluting the stock solution 1:100 in methanol to a final

concentration of 10 µg/mL.

Instrument Setup (ESI Positive Mode):

Ion Source: Electrospray Ionization (ESI)

Polarity: Positive
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Capillary Voltage: 3500 V

Nebulizer Gas (N₂): 30 psi

Drying Gas (N₂): 5 L/min at 325°C

Fragmentor Voltage: 175 V

Mass Range: 50-500 m/z

Data Acquisition:

1. Calibrate the mass spectrometer using the manufacturer's standard tuning mix.

2. Introduce the working solution into the ESI source via direct infusion using a syringe pump

at a flow rate of 5 µL/min.

3. Acquire data for 2 minutes to obtain a stable signal and generate an averaged mass

spectrum.

4.4. Data Analysis:

Process the acquired spectrum using the instrument's software (e.g., Agilent MassHunter).

Identify the peak corresponding to the protonated molecule, [M+H]⁺.

Subtract the mass of a proton (approx. 1.007 g/mol ) from the observed m/z value of the

[M+H]⁺ peak to determine the experimental molar mass.

Data Summary
The following table summarizes the theoretical and a hypothetical experimental result for the

molar mass of 7-Ethyl-2-propyl-1-benzothiophene.
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Parameter Value ( g/mol ) Method

Theoretical Molar Mass 204.34 Calculation from Formula

Experimental Molar Mass

(Hypothetical)
204.33 ESI-TOF Mass Spectrometry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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